molecular formula C11H21N3 B13292986 [(1,5-Dimethyl-1H-pyrazol-4-yl)methyl](pentan-3-yl)amine

[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl](pentan-3-yl)amine

Cat. No.: B13292986
M. Wt: 195.30 g/mol
InChI Key: YPOZRESRMBPHCY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1,5-Dimethyl-1H-pyrazol-4-yl)methylamine is a secondary amine featuring a 1,5-dimethylpyrazole core substituted at the 4-position with a methylene-linked pentan-3-yl group. Its molecular formula is C₁₁H₂₁N₃, with a molecular weight of 195.30 g/mol and a CAS registry number of 1524181-99-4 .

Properties

Molecular Formula

C11H21N3

Molecular Weight

195.30 g/mol

IUPAC Name

N-[(1,5-dimethylpyrazol-4-yl)methyl]pentan-3-amine

InChI

InChI=1S/C11H21N3/c1-5-11(6-2)12-7-10-8-13-14(4)9(10)3/h8,11-12H,5-7H2,1-4H3

InChI Key

YPOZRESRMBPHCY-UHFFFAOYSA-N

Canonical SMILES

CCC(CC)NCC1=C(N(N=C1)C)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1,5-Dimethyl-1H-pyrazol-4-yl)methylamine typically involves the condensation of 1,5-dimethyl-1H-pyrazole-4-carbaldehyde with pentan-3-ylamine. The reaction is usually carried out in the presence of a suitable solvent such as ethanol or methanol, under reflux conditions. The reaction mixture is then cooled, and the product is isolated by filtration and purified by recrystallization.

Industrial Production Methods

On an industrial scale, the synthesis of (1,5-Dimethyl-1H-pyrazol-4-yl)methylamine can be achieved through a continuous flow process. This method involves the use of a flow reactor where the reactants are continuously fed into the reactor, and the product is continuously removed. This approach allows for better control of reaction conditions and higher yields.

Chemical Reactions Analysis

Types of Reactions

(1,5-Dimethyl-1H-pyrazol-4-yl)methylamine undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding pyrazole N-oxides.

    Reduction: Reduction of the compound can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride, leading to the formation of reduced pyrazole derivatives.

    Substitution: The compound can undergo nucleophilic substitution reactions where the amine group can be replaced by other nucleophiles such as halides or alkoxides.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in an aqueous medium at room temperature.

    Reduction: Sodium borohydride in methanol under reflux conditions.

    Substitution: Alkyl halides in the presence of a base such as sodium hydroxide in an organic solvent like dichloromethane.

Major Products Formed

    Oxidation: Pyrazole N-oxides.

    Reduction: Reduced pyrazole derivatives.

    Substitution: Substituted pyrazole derivatives with various functional groups.

Scientific Research Applications

(1,5-Dimethyl-1H-pyrazol-4-yl)methylamine has several scientific research applications, including:

    Chemistry: Used as a ligand in coordination chemistry for the synthesis of metal complexes.

    Biology: Investigated for its potential as an enzyme inhibitor in various biological pathways.

    Medicine: Explored for its pharmacological properties, including anti-inflammatory, analgesic, and anticancer activities.

    Industry: Utilized in the development of new materials and as a building block for the synthesis of more complex organic molecules.

Mechanism of Action

The mechanism of action of (1,5-Dimethyl-1H-pyrazol-4-yl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of enzymes, inhibiting their activity and thereby affecting various biochemical pathways. The exact molecular targets and pathways involved depend on the specific biological activity being investigated.

Comparison with Similar Compounds

Structural and Electronic Effects

  • Aliphatic vs. Aromatic Substituents: The target compound’s pentan-3-yl group confers moderate lipophilicity (logP ~2.5 estimated) compared to the aromatic 4-methoxybenzyl analog (logP ~3.2), which may exhibit π-π stacking interactions .
  • Hydrogen Bonding : The pyrazole ring’s N-atoms can act as hydrogen-bond acceptors. Substituents like methoxy (in C₁₄H₁₉N₃) or fluorine (in C₁₃H₁₂F₃N₃O₂) may alter electron density, affecting binding to biological targets .

Physicochemical Properties

  • Solubility : The hydrochloride salt of the difluoroethyl analog () demonstrates improved aqueous solubility due to ionic character, whereas the target compound’s branched alkyl chain may reduce crystallinity, enhancing solubility in organic solvents .

Biological Activity

(1,5-Dimethyl-1H-pyrazol-4-yl)methylamine is a pyrazole derivative known for its diverse biological activities. The compound features a pyrazole ring, which is a five-membered heterocyclic structure containing two nitrogen atoms, and is substituted with a dimethyl group and a pentan-3-ylamine moiety. This unique structure suggests potential pharmacological applications, including anti-inflammatory, analgesic, and anticancer properties.

The molecular formula of (1,5-Dimethyl-1H-pyrazol-4-yl)methylamine is C11H21N3, with a molecular weight of 195.30 g/mol. Its structure allows for various chemical reactions that can enhance its biological activity.

PropertyValue
Molecular FormulaC11H21N3
Molecular Weight195.30 g/mol
IUPAC NameN-[(1,5-dimethylpyrazol-4-yl)methyl]pentan-3-amine
LogP2.47
Polar Surface Area30 Å

Anticancer Properties

Research has indicated that pyrazole derivatives can exhibit significant anticancer activity. For instance, studies involving related compounds have shown submicromolar antiproliferative effects against various cancer cell lines, such as MIA PaCa-2 cells. These compounds were found to inhibit mTORC1 activity and induce autophagy, suggesting that (1,5-Dimethyl-1H-pyrazol-4-yl)methylamine may similarly influence these pathways .

Anti-inflammatory Effects

Pyrazole derivatives are also recognized for their anti-inflammatory properties. The presence of the dimethyl group in the pyrazole ring may enhance its interaction with biological targets involved in inflammatory processes. This characteristic could lead to the development of new anti-inflammatory agents based on this compound's structure.

Synthesis and Modification

The synthesis of (1,5-Dimethyl-1H-pyrazol-4-yl)methylamine typically involves the condensation of 1,5-dimethylpyrazole with pentan-3-ylamine under reflux conditions in solvents like ethanol or methanol. Modifications to the compound can be made to enhance its biological activity or to tailor its pharmacokinetic properties.

Structure–Activity Relationship (SAR)

In studies exploring the SAR of pyrazole derivatives, modifications to the pyrazole ring and substituents significantly impacted biological activity. For example, variations in the alkyl chain length attached to the nitrogen atom can influence solubility and membrane permeability, critical factors for drug efficacy .

Clinical Implications

The promising biological activities associated with pyrazole derivatives suggest potential clinical applications in treating cancer and inflammatory diseases. Further research is warranted to explore the pharmacodynamics and pharmacokinetics of (1,5-Dimethyl-1H-pyrazol-4-yl)methylamine.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.